Cas no 274-31-7 (1,3-Benzodithiol-1-ium)
1,3-Benzodithiol-1-ium structure
Product Name:1,3-Benzodithiol-1-ium
1,3-Benzodithiol-1-ium Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodithiol-1-ium
- 274-31-7
- SCHEMBL1448393
- AKOS002664601
- DTXSID801314270
-
- Inchi: 1S/C7H5S2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H/q+1
- InChI Key: WGHQUJVDEAGKKT-UHFFFAOYSA-N
- SMILES: [S+]1=CSC2C=CC=CC1=2
Computed Properties
- Exact Mass: 152.98335
- Monoisotopic Mass: 152.98326751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 91.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 0
1,3-Benzodithiol-1-ium Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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